N-Ethyl-n-butylamine

• CAS No.: 13360-63-9
• Product Name: N-Ethyl-n-butylamine
• Molecular Formula: C6H15N
• Molecular Weight: 101.19 g/mol
• IUPAC Name: N-ethylbutan-1-amine
• Standard InChI: InChI=1S/C6H15N/c1-3-5-6-7-4-2/h7H,3-6H2,1-2H3
• Standard InChIKey: QHCCDDQKNUYGNC-UHFFFAOYSA-N
• SMILES: CCCCNCC
• Canonical SMILES: CCCCNCC
• Boiling Point: 226 to 228 °F at 760 mm Hg (NTP, 1992); 107.5 °C
• Colorform: Liquid
• Density: 0.7398 at 68 °F (USCG, 1999); 0.7398 g/cu cm at 20 °C/4 °C
• Flash Point: 65 °F (NTP, 1992); 64 °F (18 °C) (open cup)
• Melting Point: -108 °F (NTP, 1992); -78.0 °C; Freezing point: -78 °C
• Physical Description: Ethyl-n-butylamine appears as a colorless liquid with an ammonia-like odor. Insoluble in water and less dense than water. Flash point 65°F. Vapors much heavier than air. Liquid and vapors strongly irritate skin, eyes and mucous membranes. Contact with liquid may cause burns.
• Description: Ethyl-n-butylamine appears as a colorless liquid with an ammonia-like odor. Insoluble in water and less dense than water. Flash point 65°F. Vapors much heavier than air. Liquid and vapors strongly irritate skin, eyes and mucous membranes. Contact with liquid may cause burns.
• Solubility: Slightly soluble (1-10 mg/ml) (NTP, 1992); 0.36 M; Miscible in ethanol, diethyl ether, acetone, benzene; Soluble in oxygenated solvents; In water, 3.56X10+4 mg/L at 25 °C
• Synonyms: Butylethylamine; Ethylbutylamine; N-Butyl-N-ethylamine; N-Butylethylamine; N-Ethyl,N-(n-butyl)amine; N-Ethyl-1-butanamine; N-Ethyl-N-butylamine; N-Ethylbutanamine; N-Ethylbutylamine
• Vapor Pressure: 27 mm Hg at 25 °C (est)
• PubChem Compound: 25914
• Last Modified: Nov 11 2021